Cas no 209735-40-0 (4-propylcyclohexane-1-carbaldehyde)

• Product Name: 4-propylcyclohexane-1-carbaldehyde
• CAS No: 209735-40-0
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 242149
• PubChem ID: 15919403
• Update Time: 2025-05-21

4-propylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxaldehyde,4-propyl-
• 4-propylCyclohexanecarboxaldehyde
• 4-Propylcyclohexanecarbaldehyde
• LogP
• EN300-112265
• 209735-40-0
• 4-propylcyclohexane carboaldehyde
• trans 4-propylcyclohexane-1-carbaldehyde
• Z1268606355
• OZKLOXFZSOVSRA-UHFFFAOYSA-N
• 80361-78-0
• A1-03304
• SCHEMBL8488915
• Cyclohexanecarboxaldehyde, 4-propyl- (9CI)
• AKOS015258176
• 4-propylcyclohexane-1-carbaldehyde
• Cyclohexanecarboxaldehyde, 4-propyl-, trans-
• DTXSID20579586
• A1-03302
• SCHEMBL1300087
• DB-340430

• Inchi： 1S/C10H18O/c1-2-3-9-4-6-10(8-11)7-5-9/h8-10H,2-7H2,1H3
• InChI Key： OZKLOXFZSOVSRA-UHFFFAOYSA-N
• SMILES： O=CC1CCC(CCC)CC1

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.923
• Boiling Point: 215.7°C at 760 mmHg
• Flash Point: 72.3°C
• Refractive Index: 1.489
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides

Additional information on 4-propylcyclohexane-1-carbaldehyde

4-Propylcyclohexane-1-carbaldehyde (CAS 209735-40-0): Properties, Applications, and Market Insights

4-Propylcyclohexane-1-carbaldehyde (CAS 209735-40-0) is a specialized cyclohexane derivative with growing importance in fragrance chemistry and organic synthesis. This aliphatic aldehyde features a unique structural combination of a cyclohexane ring with a propyl substituent and a formyl group, making it valuable for creating complex olfactory profiles and serving as a building block in pharmaceutical intermediates.

The molecular structure of 4-propylcyclohexane carbaldehyde contributes to its volatile properties and chemical reactivity, particularly in condensation reactions. Recent studies highlight its potential as a precursor for sustainable fragrance ingredients, aligning with the global trend toward green chemistry in cosmetic formulations. The compound's stereochemistry allows for the creation of distinct isomeric forms, each offering different olfactory characteristics valued in perfumery applications.

In industrial applications, 4-propylcyclohexane-1-carbaldehyde synthesis typically involves the oxidation of corresponding alcohols or careful hydroformylation processes. Manufacturers are increasingly focusing on catalytic methods to improve yield and purity, responding to the demand for high-performance chemicals in specialty markets. Analytical techniques like GC-MS and NMR spectroscopy are essential for quality control, ensuring the compound meets the stringent requirements of flavor and fragrance industries.

The global market for cyclohexane derivatives like 4-propylcyclohexane-1-carbaldehyde is experiencing steady growth, driven by expanding applications in personal care products and functional fragrances. Industry reports indicate particular demand in Asia-Pacific regions, where luxury fragrance markets are growing at 6-8% annually. This compound's stability profile and compatibility with various formulation bases make it attractive for cosmetic chemists developing new scent combinations.

Research into 4-propylcyclohexane-1-carbaldehyde uses has expanded beyond traditional applications. Recent patent filings reveal innovative applications in controlled release systems and aroma therapy products. The compound's molecular weight (154.25 g/mol) and lipophilic character contribute to its performance in these advanced systems. Environmental considerations are shaping production methods, with emphasis on biodegradable intermediates and energy-efficient processes.

Technical specifications for CAS 209735-40-0 typically require ≥97% purity for fragrance applications, with strict limits on impurity profiles. Storage recommendations emphasize protection from oxidation and light exposure to maintain stability. The compound's physical properties—including boiling point (approximately 220-225°C) and vapor pressure—are critical parameters for formulation scientists working with this material.

Emerging trends in sustainable chemistry are influencing the development of 4-propylcyclohexane-1-carbaldehyde derivatives. Academic and industrial researchers are exploring enzymatic synthesis routes and bio-based precursors to reduce environmental impact. These innovations align with consumer demand for eco-friendly fragrance ingredients and corporate sustainability commitments in the personal care industry.

Quality standards for 4-propylcyclohexane carbaldehyde production continue to evolve, with increasing adoption of GMP guidelines even for non-pharmaceutical applications. Analytical challenges include precise measurement of isomeric purity and stereochemical composition, which significantly impact the compound's performance in final applications. Advanced chromatographic techniques are becoming standard for characterizing this material.

The scientific literature contains numerous references to 4-propylcyclohexane-1-carbaldehyde reactions, particularly in studies of stereoselective transformations and molecular interactions with olfactory receptors. These fundamental studies support the compound's expanding applications and guide the development of next-generation fragrance chemicals with enhanced performance characteristics.

Future prospects for CAS 209735-40-0 include potential applications in advanced material science and functional coatings, where its chemical functionality could contribute to novel polymer systems. Ongoing research into its physicochemical behavior under various conditions continues to reveal new possibilities for this versatile organic compound in both traditional and emerging markets.